Cas no 83959-39-1 (3-(chloromethyl)-1-phenyl-1H-pyrazole)

• Product Name: 3-(chloromethyl)-1-phenyl-1H-pyrazole
• CAS No: 83959-39-1
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 4659868
• PubChem ID: 47002185
• Update Time: 2025-05-20

3-(chloromethyl)-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1-phenyl-1H-pyrazole

• Inchi： 1S/C10H9ClN2/c11-8-9-6-7-13(12-9)10-4-2-1-3-5-10/h1-7H,8H2
• InChI Key： VGIYEGYNFYXGDX-UHFFFAOYSA-N
• SMILES： ClCC1C=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 192.0454260g/mol
• Monoisotopic Mass: 192.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(chloromethyl)-1-phenyl-1H-pyrazole

3-(chloromethyl)-1-phenyl-1H-pyrazole: A Comprehensive Overview

3-(chloromethyl)-1-phenyl-1H-pyrazole (CAS No. 83959-39-1) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its pyrazole ring system substituted with a chloromethyl group and a phenyl moiety, exhibits unique chemical properties and potential applications across various industries.

The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, forms the core structure of 3-(chloromethyl)-1-phenyl-1H-pyrazole. This aromatic system is known for its stability and reactivity, making it a valuable building block in organic synthesis. The substitution pattern of this compound—specifically the presence of a chloromethyl group at position 3 and a phenyl group at position 1—confers distinct electronic and steric properties that influence its reactivity and biological activity.

Recent studies have highlighted the potential of pyrazole derivatives like 3-(chloromethyl)-1-phenyl-1H-pyrazole in drug discovery. Researchers have explored their ability to act as scaffolds for developing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that certain pyrazole derivatives exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting their potential as therapeutic agents.

In addition to its pharmacological applications, 3-(chloromethyl)-1-phenyl-1H-pyrazole has been investigated for its role in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in designing novel catalysts for organic transformations. A research article in *Angewandte Chemie* reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing reaction efficiency and selectivity.

The synthesis of 3-(chloromethyl)-1-phenyl-1H-pyrazole typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the condensation of phenylhydrazine with an appropriate aldehyde or ketone to form the pyrazole ring, followed by substitution reactions to introduce the chloromethyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From a structural standpoint, the pyrazole ring in 3-(chloromethyl)-1-phenyl-1H-pyrazole plays a critical role in determining its chemical reactivity and biological activity. The nitrogen atoms within the ring contribute to electron delocalization, stabilizing the molecule and facilitating various chemical transformations. The chloromethyl group at position 3 introduces additional functionality, enabling further derivatization and expanding the range of potential applications.

Moreover, the phenyl group at position 1 imparts aromaticity and enhances the molecule's hydrophobicity, which is advantageous for certain applications such as drug delivery systems or polymer additives. Recent research has also explored the use of pyrazole derivatives like this compound in designing stimuli-responsive materials that can undergo structural changes in response to external conditions such as temperature or pH.

In terms of chemical stability, 3-(chloromethyl)-1-phenyl-1H-pyrazole demonstrates moderate stability under standard conditions but can undergo various transformations under specific reaction conditions. For example, nucleophilic substitution reactions at the chloromethyl group are feasible under basic or acidic conditions, allowing for further functionalization of the molecule.

Looking ahead, ongoing research continues to uncover new insights into the properties and applications of 3-(chloromethyl)-1-phenyl-1H-pyrazole and related compounds. Collaborative efforts between chemists, biologists, and materials scientists are expected to drive innovation in this field, leading to novel applications across diverse industries.